Cas no 1805490-52-1 (6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a versatile structure, featuring multiple functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of aminomethyl, cyano, difluoromethyl, and trifluoromethyl substituents makes it a valuable intermediate for pharmaceutical and agrochemical applications. Its electron-withdrawing groups contribute to its stability and potential as a building block for heterocyclic compounds. The compound’s unique substitution pattern allows for selective modifications, facilitating the development of novel bioactive molecules. Its fluorine-rich structure may also impart desirable properties such as metabolic stability and lipophilicity in drug design. Suitable for research and industrial-scale synthesis.

6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine structure

1805490-52-1 structure

Product Name:6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

CAS No:1805490-52-1

MF:C₉H₆F₅N₃

MW:251.1560587883

CID:4877580

Update Time:2025-08-05

6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
- Inchi： 1S/C9H6F5N3/c10-8(11)5-1-4(2-15)17-7(6(5)3-16)9(12,13)14/h1,8H,2,15H2
- InChI Key： LTFWTUMRLCLUDS-UHFFFAOYSA-N
- SMILES： FC(C1=CC(CN)=NC(C(F)(F)F)=C1C#N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 308
XLogP3: 1
Topological Polar Surface Area: 62.7

6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029040486-1g	6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine	1805490-52-1	97%	1g	$1,549.60	2022-04-01

6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature

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Additional information on 6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine, identified by the CAS number 1805490-52-1, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique pyridine ring structure, has garnered attention due to its versatile functional groups, including an aminomethyl group, a cyano group, and fluorinated substituents. The presence of these groups imparts distinctive electronic and structural properties, making it a valuable compound for research and industrial applications.

The synthesis of 6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine involves advanced organic chemistry techniques, often leveraging multi-step reactions to achieve the desired substitution patterns on the pyridine ring. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, which are critical for its application in sensitive chemical systems. Researchers have explored various catalysts and reaction conditions to streamline the production process, ensuring scalability for industrial use.

In terms of applications, this compound has shown promise in the field of drug discovery. Its structure is particularly appealing due to the presence of electron-withdrawing groups like cyano and trifluoromethyl groups, which can influence the electronic properties of the molecule. These features make it a potential candidate for designing bioactive compounds with specific pharmacological activities. Recent research has highlighted its potential as a lead compound in anti-cancer drug development, where its ability to modulate key cellular pathways is under investigation.

Beyond pharmaceuticals, 6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has also found applications in materials science. Its fluorinated substituents contribute to thermal stability and chemical resistance, making it suitable for use in high-performance materials such as polymers and coatings. Recent advancements in polymer chemistry have explored incorporating this compound into polymeric matrices to enhance their mechanical and thermal properties. These developments underscore its versatility across diverse industrial sectors.

The structural uniqueness of this compound also lends itself well to analytical chemistry applications. Its distinct functional groups provide characteristic spectral signatures, making it a useful reference material in spectroscopic analyses. Researchers have utilized its properties to develop new analytical methods for detecting similar compounds in complex mixtures, enhancing the accuracy and efficiency of chemical analysis techniques.

In conclusion, 6-(Aminomethyl)-3-cyano-4-(difluoromethyl)-2-(trifluoromethyl)pyridine stands out as a multifaceted compound with significant potential across various scientific domains. Its synthesis continues to be refined for industrial scalability, while its applications in drug discovery, materials science, and analytical chemistry are expanding rapidly. As research progresses, this compound is poised to play an increasingly important role in advancing technological and scientific frontiers.